Cas no 1779668-95-9 (3-(2-Methylpropyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one)

• Product Name: 3-(2-Methylpropyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
• CAS No: 1779668-95-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5739511
• PubChem ID: 84122926
• Update Time: 2023-11-10

3-(2-Methylpropyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYLPROPYL)-1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE
• EN300-1154698
• 1779668-95-9
• 1-Oxa-3,7-diazaspiro[4.5]decan-2-one, 3-(2-methylpropyl)-
• 3-(2-Methylpropyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• Inchi： 1S/C11H20N2O2/c1-9(2)6-13-8-11(15-10(13)14)4-3-5-12-7-11/h9,12H,3-8H2,1-2H3
• InChI Key： UNOILLPIHGWHIF-UHFFFAOYSA-N
• SMILES： O1C2(CCCNC2)CN(CC(C)C)C1=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 388.9±35.0 °C(Predicted)
• pka: 8.95±0.20(Predicted)